Cas no 41041-34-3 (2-Propenamide, 3-phenyl-N-2-propenyl-, (E)-)

2-Propenamide, 3-phenyl-N-2-propenyl-, (E)- structure
41041-34-3 structure
Product Name:2-Propenamide, 3-phenyl-N-2-propenyl-, (E)-
CAS No:41041-34-3
MF:C12H13NO
MW:187.237723112106
CID:2667958
Update Time:2023-08-06

2-Propenamide, 3-phenyl-N-2-propenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • N-(2-Propenyl)-3-phenylpropenamide
    • trans-N-Allylcinnamamide
    • N-ALLYLCINNAMAMIDE
    • 2-Propenamide, 3-phenyl-N-2-propenyl-, (E)-
    • CINNAMAMIDE, N-ALLYL-, (E)-
    • (2E)-N-allyl-3-phenyl acrylamide
    • 2-Propenamide, 3-phenyl-N-2-propenyl-
    • N-Allyl-3-phenylpropeneamide
    • KWZIWIMLISNPLJ-CMDGGOBGSA-N
    • (2E)-N-Allyl-3-phenyl-2-propenamide
    • (2E)-N-Allyl-3-phenyl-2-propenamide #
    • ST51015529
    • (2E)-3-phenyl-N-prop-2-enylprop-2-enamide
    • 3-Phenyl-N-(prop-2-en-1-yl)prop-2-enimidic a
    • Inchi: 1S/C12H13NO/c1-2-10-13-12(14)9-8-11-6-4-3-5-7-11/h2-9H,1,10H2,(H,13,14)/b9-8+
    • InChI Key: KWZIWIMLISNPLJ-CMDGGOBGSA-N
    • SMILES: O=C(/C=C/C1C=CC=CC=1)NCC=C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 214
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.1
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